Cas no 950-35-6 (Methylparaoxon)

Methylparaoxon Properties

Names and Identifiers

• Phosphoric acid,dimethyl 4-nitrophenyl ester
• Paraoxon-methyl
• dimethyl (4-nitrophenyl) phosphate
• Paraoxon-methyl100µg
• dimethylparaoxon
• Paraoxon methyl
• p-Nitrophenyl dimethyl phosphate
• +Expand

• InChIKey： BAFQDKPJKOLXFZ-UHFFFAOYSA-N
• Inchi： 1S/C8H10NO6P/c1-13-16(12,14-2)15-8-5-3-7(4-6-8)9(10)11/h3-6H,1-2H3
• SMILES： C1=C(C=CC(=C1)OP(OC)(OC)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.02500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Heavy Atom Count: 16
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.89770
• PSA: 100.39000
• Refractive Index: n20/D 1.523
• Melting Point: 0-4 °C
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.383±0.06 g/cm3 (20 ºC 760 Torr),

Methylparaoxon Security Information

• Symbol: GHS06
• RTECS：TC5250000
• WGK Germany：3
• Safety Term：6.1(a)
• Safety Instruction： 28-36/37-45
• Risk Phrases：R28
• Dangerous goods sign： T+
• Hazardous Material transportation number：UN 3018
• Hazard Statement： H300
• Warning Statement： P264-P301+P310
• Storage Condition：2-8°C
• PackingGroup：I
• Risk Phrases： 28
• Signal Word：Danger
• HazardClass：6.1(a)

Methylparaoxon Customs Data

• HS CODE：2919900090
• Customs Data：

  China Customs Code:

  2919900090

  Overview:

  HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%